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Compound of Interest

Compound Name: 5-Quinolinol, 6-chloro-
CAS No.: 1236162-17-6
Cat. No.: B2682530
Get Quote
. J

CAS: 17913-18-7 | Molecular Formula: C9H6CINO[1]

Executive Summary: The "Halogen Rule"

Immediate Action Required: Do not dispose of this compound down the drain or in standard
"Organic Solvent" waste containers unless explicitly labeled for halogens.[1]

As a Senior Application Scientist, | often see researchers treat all organic solids as generic
"burnable waste."[1] This is a critical error with 5-Quinolinol, 6-chloro-.[1] The presence of the
chlorine atom at the 6-position dictates that this substance must be managed as Halogenated
Waste.[1] Improper disposal in non-halogenated streams can damage incinerator scrubbers
(due to HCI generation) or create dioxins during low-temperature combustion.[1]

Core Directive: Segregate this compound from non-halogenated solvents (e.g., Acetone,
Ethanol) to ensure compliance with RCRA (Resource Conservation and Recovery Act)
standards and prevent costly disposal surcharges.

Part 1: Chemical Profile & Hazard Identification
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Before handling, verify the material state. In drug development, this intermediate is typically a

solid precipitate or a solute in organic reaction mixtures.

Parameter

Data

Operational Implication

Physical State

Solid (Powder/Crystalline)

Dust inhalation risk; requires
N95/P100 respiratory

protection during weighing.[1]

Key Hazard

Irritant (Skin/Eye/Respiratory)

Standard nitrile gloves (4 mil)
are sufficient for incidental
contact; double glove for

solutions >10%.[1]

Environmental

Aquatic Toxicity

Zero-discharge policy. No
aqueous release to sink drains

permitted.[1]

Incompatible with Strong

Do not mix with Nitric Acid or

Peroxides in waste streams

Reactivity . . :
Oxidizers (Risk of violent
decomposition).[1]
Must be incinerated at facilities
Waste Class Halogenated Organic equipped with acid gas

scrubbers.[1]

Part 2: Pre-Disposal Assessment (The Self-
Validating System)

To ensure your disposal workflow is fail-safe, perform this 3-step check before moving the

vessel:

o Purity Check: Is the material pure solid, or in solution?
o If Solid: Go to Protocol A.[1]

o If Solution: Go to Protocol B.[1]
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» Halogen Calculation: If in solution, does the total halogen content exceed 1,000 ppm (0.1%)?
o Yes: Itis legally "Halogenated Waste."[1]

o No: It may be classed as non-halogenated depending on local EPA/EHS rules, but best
practice dictates treating it as Halogenated to avoid ambiguity.[1]

e pH Verification: Is the solution acidic or basic?

o Action: Neutralize to pH 6—-8 before adding to waste carboys to prevent exothermic
reactions with other waste constituents.[1]

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Objective: Isolate the solid to prevent dust generation and ensure high-temperature
incineration.[1]

Containment: Transfer the solid 5-Quinolinol, 6-chloro- into a clear, wide-mouth
polyethylene (HDPE) or glass jar.

o Labeling: Apply a yellow "Hazardous Waste" label.[1]
o Constituents: Write "5-Quinolinol, 6-chloro- (Solid)".[1]
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2]

e Secondary Containment: Place the primary jar inside a clear zip-seal bag (double
containment).

o Disposal: Deposit into the Solid Hazardous Waste Drum (often a fiberboard or poly drum
destined for "Lab Pack" incineration).[1]

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
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Objective: Prevent contamination of bulk non-halogenated solvent streams (which are often
recycled/fuel-blended).[1]

Segregation: Obtain a waste carboy specifically labeled "HALOGENATED ORGANIC
WASTE."[1]

o Note: Never pour this into the "Non-Halogenated" (Acetone/Methanol) carboy.[1]

Compatibility Check: Ensure the carboy does not contain strong oxidizers or reactive metals.

[1]

Transfer: Pour the solution using a funnel to prevent splashing.

Log Entry: Immediately log the volume and chemical name on the waste tag.[1] This is
critical for the disposal vendor to determine the BTU value and chlorine content.

Protocol C: Spill Cleanup (Emergency Procedure)

Scenario: You have spilled 5g of solid powder on the bench.

PPE Upgrade: Wear safety goggles and an N95 mask to prevent inhaling dust.[1]

Dry Cleanup: Do not wet the powder initially (this spreads the contamination).[1]

Scoop: Use a scoop or stiff paper to lift the bulk solid into a waste jar (Protocol A).[1]

Wet Wipe: Dampen a paper towel with ethanol or water to wipe the residue.[1]

Waste Stream: The contaminated paper towels must go into Solid Hazardous Waste, not the
regular trash.[1]

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision-making process required to route this chemical to
the correct destruction facility.
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Waste: 5-Quinolinol, 6-chloro-

Determine Physical State

VRN

Solid / Powder Solution / Mother Liquor

' \

Double Bag & Label
'Solid Toxic Waste'

Check Solvent Base

DISPOSE IN: Contains Halogenated Solvents Non-Halogenated Solvent

Lab Pack Drum (Incineration)

(DCM, Chloroform) OR (Ethanol, Acetone)
High Conc. of Target Compound BUT contains CI-Compound

Direct Path /Segregation Rule

DISPOSE IN:

Halogenated Waste Carboy

Click to download full resolution via product page

Figure 1: Waste stream decision matrix ensuring segregation of halogenated organics from
fuel-blending streams.

Part 5: Decontamination of Glassware

Once the bulk material is disposed of, the glassware (flasks, funnels) retains a residue that is
still hazardous.[1]

+ Triple Rinse: Rinse the vessel 3 times with a small volume of acetone or ethanol.[1]
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» Rinsate Disposal:Do not pour the rinse acetone down the sink.[1] Pour it into the
Halogenated Waste carboy.

o Reasoning: The first three rinses carry >99% of the residue.

» Final Wash: After the solvent rinse, the glassware can be washed in the sink with detergent
and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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